Cas no 2228294-43-5 (2-amino-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-one)

• Product Name: 2-amino-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-one
• CAS No: 2228294-43-5
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5604444
• PubChem ID: 165609794
• Update Time: 2025-06-10

2-amino-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1728363
• 2228294-43-5
• 2-amino-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-1-one
• 2-amino-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-one

• Inchi： 1S/C12H19N3O2/c1-8(13)12(16)10-7-15(2)14-11(10)9-3-5-17-6-4-9/h7-9H,3-6,13H2,1-2H3
• InChI Key： ICHILKJXLVDHHP-UHFFFAOYSA-N
• SMILES： O1CCC(C2C(C(C(C)N)=O)=CN(C)N=2)CC1

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-amino-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-one

Introduction to 2-amino-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-one (CAS No. 2228294-43-5)

2-amino-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-one, a compound with the CAS number 2228294-43-5, is a novel molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolones and is characterized by its unique structural features, which include a pyrazole ring, an amino group, and a cyclohexyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of 2-amino-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-one is C₁₅H₂₃N₃O₂, and its molecular weight is approximately 277.36 g/mol. The compound's structure consists of a central pyrazole ring with an amino group at the 2-position, a methyl group at the 1-position, and a cyclohexyl (oxan) substituent at the 3-position. The presence of these functional groups provides the molecule with diverse chemical reactivity and potential for interaction with various biological targets.

Recent Research Findings:

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 2-amino-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-one. One of the most promising areas of investigation is its anti-inflammatory properties. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antitumor agent. Research has demonstrated that 2-amino-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-one can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are crucial for cell survival and proliferation.

Beyond its anti-inflammatory and antitumor properties, 2-amino-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylopropan-l-one has also shown promise in neuroprotective studies. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and neurotoxicity, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Synthetic Routes and Chemical Properties:

The synthesis of 2-amino-l-l-methyl-S-(oxan-S-yD-lH-pyrazol-A-yipropan-l-one has been reported in several scientific publications. One common synthetic route involves the condensation of an appropriate amino acid derivative with a substituted pyrazole under mild conditions. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product.

The chemical properties of 2-amino-l-l-methyl-S-(oxan-S-yD-lH-pyrazol-A-yipropan-l-one

Clinical Applications:

The potential clinical applications of 2-amino-l-l-methyl-S-(oxan-S-yD-lH-pyrazol-A-yipropan-l-one

In addition to its therapeutic potential, 2-amino-l-l-methyl-S-(oxan-S-yD-lH-pyrazol-A-yipropan-l-one

Safety Considerations:

Safety is a critical aspect in the development of any new pharmaceutical compound. Preclinical toxicology studies have shown that 2-amino-l-l-methyl-S-(oxan-S-yD-lH-pyrazol-A-yipropan-l-one

In conclusion, 2-amino-l-l-methyl-S-(oxan-S-yD-lH-pyrazol-A-yipropan-l-one